Cas no 2228645-92-7 (4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine)

• Product Name: 4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine
• CAS No: 2228645-92-7
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6241641
• PubChem ID: 165684445
• Update Time: 2025-06-08

4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine
• 4-[1-(5-methyl-1,2-oxazol-4-yl)ethyl]piperidine
• 2228645-92-7
• EN300-1832898

• Inchi： 1S/C11H18N2O/c1-8(10-3-5-12-6-4-10)11-7-13-14-9(11)2/h7-8,10,12H,3-6H2,1-2H3
• InChI Key： IMRWDHNCIRLXPG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.1Ų

Additional information on 4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine

Comprehensive Overview of 4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine (CAS No. 2228645-92-7)

4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine (CAS No. 2228645-92-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a piperidine core linked to a 5-methyl-1,2-oxazole moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine has surged, driven by advancements in medicinal chemistry and high-throughput screening. The compound's oxazole ring is known for its stability and ability to participate in hydrogen bonding, which enhances its interaction with biological targets. This property aligns with current trends in precision medicine, where researchers seek molecules with high selectivity and minimal side effects.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine?" The synthesis typically involves multi-step reactions, including cyclization and alkylation processes, to construct the oxazole-piperidine framework. Optimizing these routes is a hot topic in green chemistry, as scientists aim to reduce waste and improve yield using catalytic methods.

The compound's potential role in neuropharmacology is another area of interest. With growing public awareness of neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are exploring how 4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine could modulate key enzymes or receptors in the central nervous system. This aligns with the broader search trend for "new treatments for brain disorders."

From an industrial perspective, the scalability of 4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine production is a critical consideration. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to the needs of pharmaceutical developers. The CAS No. 2228645-92-7 serves as a unique identifier, ensuring precise communication across global supply chains.

Environmental and regulatory aspects also play a role in the compound's relevance. As sustainable chemistry gains traction, researchers are evaluating the biodegradability and eco-toxicity of intermediates like 4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine. This addresses the rising search query: "Are oxazole derivatives environmentally friendly?"

In summary, 4-1-(5-methyl-1,2-oxazol-4-yl)ethylpiperidine (CAS No. 2228645-92-7) represents a promising candidate for diverse applications, from drug development to material science. Its structural versatility and alignment with contemporary research trends make it a subject of ongoing exploration. For those interested in chemical innovation, this compound exemplifies the intersection of molecular design and real-world impact.